Cas no 2228757-08-0 (4-chlorocinnoline-3-sulfonamide)

4-Chlorocinnoline-3-sulfonamide is a heterocyclic sulfonamide derivative characterized by its cinnoline core structure substituted with a chlorine atom at the 4-position and a sulfonamide group at the 3-position. This compound is of interest in medicinal and agrochemical research due to its potential as a versatile intermediate for the synthesis of biologically active molecules. The sulfonamide moiety enhances its utility in drug discovery, particularly in the development of enzyme inhibitors or antimicrobial agents. Its chlorinated aromatic system may contribute to improved stability and reactivity in further functionalization. The compound's structural features make it a valuable scaffold for exploring structure-activity relationships in targeted therapeutic applications.
4-chlorocinnoline-3-sulfonamide structure
2228757-08-0 structure
Product Name:4-chlorocinnoline-3-sulfonamide
CAS No:2228757-08-0
MF:C8H6ClN3O2S
MW:243.670138835907
CID:6150058
PubChem ID:165680593
Update Time:2025-06-08

4-chlorocinnoline-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-chlorocinnoline-3-sulfonamide
    • EN300-2006795
    • 2228757-08-0
    • Inchi: 1S/C8H6ClN3O2S/c9-7-5-3-1-2-4-6(5)11-12-8(7)15(10,13)14/h1-4H,(H2,10,13,14)
    • InChI Key: HTPRCJLGTGLYJT-UHFFFAOYSA-N
    • SMILES: ClC1=C(N=NC2C=CC=CC1=2)S(N)(=O)=O

Computed Properties

  • Exact Mass: 242.9869253g/mol
  • Monoisotopic Mass: 242.9869253g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 94.3Ų

4-chlorocinnoline-3-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-2006795-0.05g
4-chlorocinnoline-3-sulfonamide
2228757-08-0
0.05g
$1560.0 2023-09-16
Enamine
EN300-2006795-0.1g
4-chlorocinnoline-3-sulfonamide
2228757-08-0
0.1g
$1635.0 2023-09-16
Enamine
EN300-2006795-0.25g
4-chlorocinnoline-3-sulfonamide
2228757-08-0
0.25g
$1708.0 2023-09-16
Enamine
EN300-2006795-0.5g
4-chlorocinnoline-3-sulfonamide
2228757-08-0
0.5g
$1783.0 2023-09-16
Enamine
EN300-2006795-1.0g
4-chlorocinnoline-3-sulfonamide
2228757-08-0
1g
$1857.0 2023-06-01
Enamine
EN300-2006795-2.5g
4-chlorocinnoline-3-sulfonamide
2228757-08-0
2.5g
$3641.0 2023-09-16
Enamine
EN300-2006795-5.0g
4-chlorocinnoline-3-sulfonamide
2228757-08-0
5g
$5387.0 2023-06-01
Enamine
EN300-2006795-10.0g
4-chlorocinnoline-3-sulfonamide
2228757-08-0
10g
$7988.0 2023-06-01
Enamine
EN300-2006795-1g
4-chlorocinnoline-3-sulfonamide
2228757-08-0
1g
$1857.0 2023-09-16
Enamine
EN300-2006795-5g
4-chlorocinnoline-3-sulfonamide
2228757-08-0
5g
$5387.0 2023-09-16

Additional information on 4-chlorocinnoline-3-sulfonamide

Introduction to 4-Chlorocinnoline-3-Sulfonamide (CAS No. 2228757-08-0)

4-Chlorocinnoline-3-sulfonamide (CAS No. 2228757-08-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of cinnolines, which are heterocyclic compounds with a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. The addition of a sulfonamide group to the 3-position of the cinnoline ring further enhances its potential therapeutic applications.

The chemical structure of 4-chlorocinnoline-3-sulfonamide consists of a cinnoline core with a chlorine atom at the 4-position and a sulfonamide group at the 3-position. The cinnoline scaffold is known for its ability to interact with various biological targets, making it a valuable starting point for drug discovery. The sulfonamide moiety, on the other hand, is a well-known functional group that has been extensively studied for its pharmacological properties, particularly in the context of antibacterial and antifungal agents.

Recent studies have highlighted the potential of 4-chlorocinnoline-3-sulfonamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that 4-chlorocinnoline-3-sulfonamide effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In another study, published in the European Journal of Medicinal Chemistry in 2022, 4-chlorocinnoline-3-sulfonamide was evaluated for its anticancer properties. The results showed that this compound selectively inhibited the growth of several cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest, making it a promising candidate for further development as an anticancer drug.

The pharmacokinetic properties of 4-chlorocinnoline-3-sulfonamide have also been investigated. A study published in the Journal of Pharmaceutical Sciences in 2023 reported that this compound has favorable oral bioavailability and a long half-life, which are desirable characteristics for a potential drug candidate. Additionally, the compound exhibited low toxicity in preclinical studies, further supporting its safety profile.

The synthetic route for 4-chlorocinnoline-3-sulfonamide involves several steps, including the formation of the cinnoline core and the subsequent introduction of the sulfonamide group. One common approach involves the reaction of 4-chlorobenzaldehyde with malononitrile to form the corresponding nitrile intermediate, which is then cyclized to produce the cinnoline scaffold. The sulfonamide group can be introduced through a subsequent reaction with sulfonyl chloride or another suitable reagent.

In conclusion, 4-chlorocinnoline-3-sulfonamide (CAS No. 2228757-08-0) is a promising compound with diverse biological activities and potential therapeutic applications. Its anti-inflammatory and anticancer properties make it an attractive candidate for further research and development. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential, potentially leading to new treatments for various diseases.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited